Cas no 2097903-97-2 (6-(4-fluorophenyl)-2-{1-(quinoxaline-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydropyridazin-3-one)

• Product Name: 6-(4-fluorophenyl)-2-{1-(quinoxaline-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydropyridazin-3-one
• CAS No: 2097903-97-2
• MF: C₂₅H₂₂FN₅O₂
• MW: 443.472888469696
• CID: 6422567
• PubChem ID: 126850753
• Update Time: 2025-06-30

6-(4-fluorophenyl)-2-{1-(quinoxaline-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)-2-{1-(quinoxaline-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydropyridazin-3-one
• 6-(4-fluorophenyl)-2-[[1-(quinoxaline-2-carbonyl)piperidin-4-yl]methyl]pyridazin-3-one
• F6496-3928
• 6-(4-fluorophenyl)-2-{[1-(quinoxaline-2-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one
• 2097903-97-2
• AKOS032458567

• Inchi： 1S/C25H22FN5O2/c26-19-7-5-18(6-8-19)20-9-10-24(32)31(29-20)16-17-11-13-30(14-12-17)25(33)23-15-27-21-3-1-2-4-22(21)28-23/h1-10,15,17H,11-14,16H2
• InChI Key： RGKUIWREKLLKLC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(N(CC2CCN(C(C3C=NC4C=CC=CC=4N=3)=O)CC2)N=1)=O

Computed Properties

• Exact Mass: 443.17575312g/mol
• Monoisotopic Mass: 443.17575312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.8Ų

Additional information on 6-(4-fluorophenyl)-2-{1-(quinoxaline-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 2097903-97-2 and Product Name: 6-(4-fluorophenyl)-2-{1-(quinoxaline-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydropyridazin-3-one

The compound identified by the CAS number 2097903-97-2 and the product name 6-(4-fluorophenyl)-2-{1-(quinoxaline-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydropyridazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including a fluorophenyl moiety, a quinoxaline-2-carbonyl group, and a dihydropyridazinone core, makes this molecule a promising candidate for further investigation in medicinal chemistry.

In recent years, the development of novel heterocyclic compounds has been a focal point in drug discovery efforts. These molecules often exhibit unique pharmacological properties that make them attractive for therapeutic applications. The structural features of 6-(4-fluorophenyl)-2-{1-(quinoxaline-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydropyridazin-3-one contribute to its potential as an active pharmaceutical ingredient (API). The fluorophenyl group is known for its ability to enhance metabolic stability and binding affinity, while the quinoxaline-2-carbonyl moiety can serve as a scaffold for further derivatization. The dihydropyridazinone core is particularly interesting due to its presence in several bioactive compounds that have demonstrated efficacy in various disease models.

Current research in the field of heterocyclic chemistry has revealed that modifications to the core structure of dihydropyridazinones can lead to significant changes in biological activity. For instance, studies have shown that incorporating nitrogen-containing heterocycles can enhance binding interactions with biological targets. The quinoxaline-2-carbonyl group in this compound is a prime example of such a modification, which may contribute to its pharmacological properties. Additionally, the presence of a methyl group attached to the piperidine ring can influence the compound's solubility and bioavailability, making it more suitable for oral administration.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Quinoxaline derivatives have been extensively studied for their role in modulating neurotransmitter systems. The structural similarity between this compound and known neuroactive agents suggests that it may exhibit similar effects on central nervous system (CNS) receptors. Furthermore, the fluorophenyl group can enhance blood-brain barrier penetration, which is crucial for CNS drug development. These properties make 6-(4-fluorophenyl)-2-{1-(quinoxaline-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydropyridazin-3-one a promising candidate for further exploration in preclinical and clinical studies.

Another area of interest is the potential use of this compound in anti-inflammatory therapies. Dihydropyridazinones have been reported to possess anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. The combination of functional groups in this molecule may enhance its ability to modulate inflammatory responses. Specifically, the quinoxaline-2-carbonyl group has been shown to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammation processes. This interaction could lead to reduced production of pro-inflammatory mediators, thereby alleviating symptoms associated with chronic inflammatory conditions.

The synthesis of 6-(4-fluorophenyl)-2-{1-(quinoxaline-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydropyridazin-3-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorophenyl group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the incorporation of the quinoxaline-2-carbonyl moiety requires expertise in heterocyclic chemistry to achieve the desired substitution pattern. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision.

In conclusion, the compound with CAS number 2097903-97-2 and product name 6-(4-fluorophenyl)-2-{1-(quinoxaline-2-carbonyl)piperidin-4-ylmethyl}-2,3-dihydropyridazin-3-one represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. Ongoing research aims to elucidate its mechanism of action and explore its therapeutic potential in various disease models. As our understanding of heterocyclic chemistry continues to grow, compounds like this one are likely to play an increasingly important role in drug discovery and development.